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Compound of Interest

4,6-Dimethoxypyrimidine-2-
Compound Name:
carboxylic acid

Cat. No.: B159874

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of 4,6-dimethoxypyrimidine-2-carboxylic acid.
The information is curated for researchers and professionals engaged in chemical synthesis
and drug discovery.

Core Physicochemical Properties

4,6-Dimethoxypyrimidine-2-carboxylic acid is a substituted pyrimidine derivative. Its core
chemical and physical properties are summarized in the table below, providing a foundational
dataset for experimental design and computational modeling.
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Property Value Source
Molecular Formula C7HsN20a4 [1]
Molecular Weight 184.15 g/mol [11[2][3]
CAS Number 128276-50-6 [1][2]
Boiling Point 426.2°C at 760 mmHg
Density 1.349 g/cm3
0O=C(C1=NC(0OC)=CC(0OC)=N
SMILES [1]
1)0
LogP 0.192 [1]
Topological Polar Surface Area
81.54 A2 [1]
(TPSA)
Hydrogen Bond Acceptors 5 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 3 [1]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 4,6-dimethoxypyrimidine-

2-carboxylic acid are not readily available in the public domain, a general synthetic approach

can be inferred from standard organic chemistry principles. A plausible synthetic route is

outlined below.

Logical Workflow for Synthesis

Starting Material:
4,6-Dihydroxypyrimidine-2-carboxylic acid

Methylating agent
Base

t (e.g., dimethyl sulfate)
.9, NaOH]

Methylation Reaction

Product:
4,6-Dimethoxypyrimidine-2-carboxylic acid
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Caption: A potential synthetic pathway for 4,6-dimethoxypyrimidine-2-carboxylic acid.

Biological Significance and Signaling Pathways

Currently, there is limited publicly available information directly implicating 4,6-
dimethoxypyrimidine-2-carboxylic acid in specific biological signaling pathways. However,
the pyrimidine scaffold is a well-established pharmacophore present in numerous biologically
active compounds, including antiviral and anticancer agents. The structural similarity of this
compound to a related molecule, 4,6-dihydroxypyrimidine-2-carboxylic acid, suggests potential
avenues for investigation.

Hypothetical Signaling Pathway Involvement

Given the prevalence of pyrimidine derivatives as enzyme inhibitors, a hypothetical interaction
with a kinase signaling pathway is depicted below. This diagram illustrates a potential
mechanism of action where a pyrimidine-based inhibitor could block a critical step in a signal
transduction cascade.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b159874?utm_src=pdf-body-img
https://www.benchchem.com/product/b159874?utm_src=pdf-body
https://www.benchchem.com/product/b159874?utm_src=pdf-body
https://www.benchchem.com/product/b159874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

Receptor

Signal

Cytoplasm

4,6-Dimethoxypyrimidine-

Kinase A 2-carboxylic acid (Hypothetical)

osphorylation Inhibition

Kinase B

Phosphorylation

Effector Protein

Nucleus

Click to download full resolution via product page

Caption: Hypothetical inhibition of a kinase signaling pathway by a pyrimidine derivative.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b159874?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4,6-Dimethoxypyrimidine-2-carboxylic acid is a chemical compound with well-defined
physicochemical properties. While detailed experimental protocols and its specific biological
roles are not extensively documented in publicly accessible sources, its structural features
suggest potential for further investigation in medicinal chemistry and drug discovery. The
provided data and conceptual frameworks offer a starting point for researchers interested in
exploring the synthesis and biological activity of this and related pyrimidine derivatives. Further
experimental validation is necessary to elucidate its true biological function and therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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